Cas no 1261582-56-2 (2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone)

• Product Name: 2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone
• CAS No: 1261582-56-2
• MF: C₁₁H₁₀BrF₃O₂
• MW: 311.095113277435
• CID: 4984758
• Update Time: 2025-07-23

2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H10BrF3O2/c1-6(12)10(16)7-4-3-5-8(17-2)9(7)11(13,14)15/h3-6H,1-2H3
• InChI Key： BNJMWUFAPHJYIT-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1C(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone

Introduction to 2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261582-56-2)

2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone, identified by its CAS number 1261582-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a bromine substituent, a methoxy group, and a trifluoromethyl moiety on a propiophenone backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone contribute to its versatility in organic synthesis. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methoxy group and trifluoromethyl group introduce electronic and steric effects that can influence the reactivity and selectivity of the compound in various synthetic pathways.

In recent years, there has been a surge in research focused on the development of novel pharmaceuticals with enhanced efficacy and reduced side effects. 2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone has emerged as a key intermediate in the synthesis of several promising drug candidates. For instance, its incorporation into heterocyclic frameworks has led to the discovery of compounds with potential applications in oncology, inflammation modulation, and central nervous system disorders. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

One of the most compelling aspects of 2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. Researchers have leveraged the compound's reactive sites to develop inhibitors that selectively target specific kinases, thereby minimizing off-target effects. The bromine atom serves as an excellent handle for introducing further modifications, allowing chemists to fine-tune the pharmacological properties of these inhibitors.

The trifluoromethyl group in 2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone also contributes to its utility in materials science. Fluorinated compounds are known for their unique electronic properties, which make them suitable for applications in organic electronics, liquid crystals, and polymers. The stability provided by the trifluoromethyl group enhances the performance of these materials under various conditions, leading to advancements in display technologies and other innovative applications.

In academic research, 2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone has been employed as a building block for constructing complex natural products. The ability to introduce multiple functional groups into a single molecule allows researchers to mimic the structural complexity of bioactive compounds found in nature. This approach has led to the discovery of new enzymes with potential therapeutic applications and has deepened our understanding of biosynthetic pathways.

The synthesis of 2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone itself is an intricate process that requires careful optimization to achieve high yields and purity. Modern synthetic methodologies have enabled chemists to produce this compound with increasing efficiency, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis process, allowing for scalable production.

The pharmaceutical industry has also recognized the importance of intermediates like 2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone in drug development pipelines. Its structural motifs are frequently found in approved drugs and candidates currently undergoing clinical trials. The compound's ability to serve as a versatile building block has accelerated the discovery and development of new therapeutics across multiple therapeutic areas.

In conclusion, 2-Bromo-3'-methoxy-2'-(trifluoromethyl)propiophenone(CAS No. 1261582-56-2) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its unique structural features enable its use as an intermediate in the synthesis of bioactive molecules, kinase inhibitors, and advanced materials. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its importance in scientific endeavors.